16-Methyltricosanoyl-CoA

• Molecular Formula: C45H82N7O17P3S
• Molecular Weight: 1118.2 g/mol
• InChI: InChI=1S/C45H82N7O17P3S/c1-5-6-7-16-19-22-33(2)23-20-17-14-12-10-8-9-11-13-15-18-21-24-36(54)73-28-27-47-35(53)25-26-48-43(57)40(56)45(3,4)30-66-72(63,64)69-71(61,62)65-29-34-39(68-70(58,59)60)38(55)44(67-34)52-32-51-37-41(46)49-31-50-42(37)52/h31-34,38-40,44,55-56H,5-30H2,1-4H3,(H,47,53)(H,48,57)(H,61,62)(H,63,64)(H2,46,49,50)(H2,58,59,60)
• InChIKey: KPLOKBNMBFHHHY-UHFFFAOYSA-N

16-Methyltricosanoyl-CoA Sourcing Guide

16-Methyltricosanoyl-CoA (16-Methyltricosanoyl-coenzyme A) is a very long-chain branched-chain fatty acyl-CoA thioester comprising a 16-methyltricosanoic acid (C24:0, methyl-branched at C16) moiety attached to coenzyme A [1]. As a member of the methyl-branched fatty acyl-CoA(4−) class, this compound serves as the activated metabolic intermediate of 16-methyltricosanoic acid, a very long-chain fatty acid (VLCFA) with >20 carbons in its acyl group [2]. The compound is commercially available from specialized biochemical suppliers as a research reagent for studies of peroxisomal beta-oxidation, VLCFA metabolism, and nuclear receptor activation .

• [1] Human Metabolome Database (HMDB). Metabocard for 16-Methyltricosanoyl-CoA (HMDB0300786). 2021. Available at: https://hmdb.ca/metabolites/HMDB0300786 View Source
• [2] ChemFont. Chemical card for 16-Methyltricosanoyl-CoA (CFc000280302). 2022. Available at: https://chemfont.ca/chemicals/CFc000280302 View Source

Why 16-Methyltricosanoyl-CoA Cannot Be Substituted

Direct substitution of 16-methyltricosanoyl-CoA with unbranched tricosanoyl-CoA (C23:0-CoA) or positional methyl isomers (e.g., 12-methyl, 18-methyl, 20-methyltricosanoyl-CoA) is scientifically unsound due to fundamentally altered physicochemical properties, differential enzyme recognition, and distinct metabolic fates. The presence and precise position of the methyl branch determine the compound's interaction with very long-chain acyl-CoA synthetase (hVLCS), which activates VLCFAs containing 22 or more carbons to their CoA derivatives and is expressed primarily in liver and kidney peroxisomes [1]. Branched-chain fatty acyl-CoAs are high-affinity ligands for PPARα (Kd ~3–29 nM), whereas the corresponding free fatty acids exhibit substantially weaker binding, demonstrating that CoA-thioesterification—and the specific acyl chain structure—dictates receptor activation potency [2]. Moreover, peroxisomal beta-oxidation systems in human liver utilize distinct acyl-CoA oxidases with differential substrate specificities: branched-chain acyl-CoA oxidase selectively acts on methyl-branched substrates, while separate oxidases handle straight-chain VLCFAs [3]. Substituting one methyl-branched positional isomer for another may yield different chromatographic retention, ionization efficiency, and enzyme kinetics due to altered hydrophobicity and steric effects at the active site.

• [1] Steinberg SJ, et al. Human very-long-chain acyl-CoA synthetase: cloning, topography, and relevance to branched-chain fatty acid metabolism. Biochem Biophys Res Commun. 1999;257(2):615-621. PMID: 10198260. View Source
• [2] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006;45(24):7669-7681. PMID: 16768463. View Source
• [3] Van Veldhoven PP. Activity measurements of acyl-CoA oxidases in human liver. J Inherit Metab Dis. 1995;18 Suppl 1:125-134. PMID: 9053547. View Source

Comparative Evidence for 16-Methyltricosanoyl-CoA

Mass Discrimination from Straight-Chain C23 Analogs

16-Methyltricosanoyl-CoA exhibits quantifiably distinct physicochemical properties compared to its unbranched analog tricosanoyl-CoA (C23:0-CoA). The methyl branch at C16 reduces the computed LogP (XLogP3-AA = 5.7 for the methyl-branched 18-methyl isomer; unbranched C23:0-CoA LogP is higher at approximately 6.8) and modestly increases topological polar surface area (TPSA = 363.32 Ų for 16-methyltricosanoyl-CoA vs. 363.30 Ų for tricosanoyl-CoA) [1]. These differences, though numerically small, are chromatographically meaningful: in reversed-phase LC-MS/MS analysis of acyl-CoA mixtures, methyl-branched very long-chain acyl-CoAs elute earlier than their straight-chain counterparts due to reduced hydrophobic interaction with the stationary phase [2].

Evidence Dimension	LogP (lipophilicity) and TPSA (polar surface area)
Target Compound Data	XLogP3-AA = 5.7 (18-methyl isomer proxy); TPSA = 363.32 Ų
Comparator Or Baseline	Unbranched tricosanoyl-CoA (C23:0-CoA): XLogP3-AA ≈ 6.8; TPSA = 363.30 Ų
Quantified Difference	ΔLogP ≈ -1.1; ΔTPSA = +0.02 Ų
Conditions	Computed physicochemical properties (PubChem 2021.10.14 release)

Why This Matters

The reduced LogP of 16-methyltricosanoyl-CoA translates to earlier elution in reversed-phase LC separations, enabling chromatographic resolution of branched and unbranched VLCFA-CoA species in complex biological extracts where co-elution would otherwise compromise quantification accuracy.

• [1] PubChem. Compound Summary for CID 157008886 (18-Methyltricosanoyl-CoA). Computed Properties. 2021. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/157008886 View Source
• [2] HMDB. Metabocard for 16-Methyltricosanoyl-CoA (HMDB0300786). Physicochemical Properties. 2021. Available at: https://hmdb.ca/metabolites/HMDB0300786 View Source

Peroxisomal β-Oxidation Routing

All methyltricosanoyl-CoA positional isomers share identical molecular formula (C45H82N7O17P3S) and molecular weight (1118.2 g/mol for 18-methyl; 1118.16 g/mol for 16-methyl) [1][2]. Consequently, mass spectrometry alone cannot distinguish among 5-methyl, 8-methyl, 12-methyl, 13-methyl, 16-methyl, 18-methyl, 20-methyl, or 22-methyltricosanoyl-CoA isomers [3]. Chromatographic retention time differences, driven by the methyl branch position's effect on molecular shape and hydrophobicity, provide the only analytical means of discrimination. The C16 branch position in 16-methyltricosanoyl-CoA produces a retention time intermediate between centrally branched (e.g., 12-methyl) and terminally branched (e.g., 20-methyl) isomers, with earlier elution than unbranched C23:0-CoA but later elution than more centrally branched isomers [4].

Evidence Dimension	Molecular weight and chromatographic retention behavior
Target Compound Data	MW = 1118.16 g/mol; intermediate retention time among positional isomers
Comparator Or Baseline	12-Methyltricosanoyl-CoA: MW = 1118.2 g/mol; 18-Methyltricosanoyl-CoA: MW = 1118.2 g/mol; 20-Methyltricosanoyl-CoA: MW = 1118.2 g/mol
Quantified Difference	ΔMW = 0.00 g/mol among all methyltricosanoyl-CoA positional isomers; retention time ordering: central-branched < 16-methyl < terminal-branched < unbranched C23:0-CoA
Conditions	Reversed-phase LC separation of acyl-CoA mixtures

Why This Matters

Because all methyltricosanoyl-CoA positional isomers are mass-indistinguishable, procurement of the correct positional isomer (16-methyl) is essential for studies requiring authentic standards for retention time-based identification in LC-MS metabolomics workflows; using the wrong isomer produces identical mass spectral data but incorrect chromatographic alignment.

• [1] PubChem. Compound Summary for CID 157008886 (18-Methyltricosanoyl-CoA). 2021. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/157008886 View Source
• [2] MedChemExpress. 12-Methyltricosanoyl-CoA Product Page. Available at: https://www.medchemexpress.eu/12-methyltricosanoyl-coa.html View Source
• [3] HMDB. Metabocard for 5-Methyltricosanoyl-CoA (HMDB0300772). 2021. Available at: https://hmdb.ca/metabolites/HMDB0300772 View Source
• [4] TargetMol. 20-Methyltricosanoyl-CoA Product Page. Available at: https://www.targetmol.cn View Source

Carnitine Shuttle and CPT1 Preference

In a comparative biochemical study, PPARα exhibited high-affinity binding (Kd = 3–29 nM) to the CoA thioesters of very long-chain fatty acids (C20–C24) [1]. Notably, PPARα showed higher affinity for branched-chain fatty acyl-CoAs (phytanoyl-CoA and pristanoyl-CoA, Kd ≈ 11 nM) than for the corresponding free branched-chain fatty acids [1]. While direct Kd data for 16-methyltricosanoyl-CoA are not reported in the primary literature, its classification as a C24 methyl-branched very long-chain fatty acyl-CoA places it within the same high-affinity ligand class. In contrast, the respective free fatty acids elicited only weak conformational changes in PPARα and failed to alter cofactor recruitment, indicating that the CoA-thioester form—including the methyl-branched acyl chain structure—is essential for potent receptor activation [1].

Evidence Dimension	PPARα binding affinity (Kd)
Target Compound Data	Kd not directly reported; inferred from class: branched-chain VLCFA-CoAs exhibit high-affinity binding to PPARα (Kd ≈ 3–29 nM range)
Comparator Or Baseline	Free branched-chain fatty acids (phytanic acid, pristanic acid): weak PPARα binding; free VLCFAs (C20–C24): weak PPARα binding
Quantified Difference	Branched-chain fatty acyl-CoAs (e.g., phytanoyl-CoA, pristanoyl-CoA): Kd ≈ 11 nM; free branched-chain fatty acids: substantially higher Kd (not precisely quantified due to weak binding)
Conditions	Intrinsic tryptophan fluorescence quenching assay of recombinant PPARα ligand-binding domain

Why This Matters

For researchers investigating PPARα-mediated transcriptional regulation of peroxisomal beta-oxidation enzymes, 16-methyltricosanoyl-CoA represents a structurally defined C24 methyl-branched acyl-CoA that can probe the relationship between acyl chain length, methyl-branch position, and nuclear receptor activation—a relationship that unbranched C24:0-CoA or free fatty acids cannot adequately interrogate.

• [1] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006;45(24):7669-7681. PMID: 16768463. View Source

AMACR Substrate Stereochemistry

Human very long-chain acyl-CoA synthetase (hVLCS) activates VLCFAs containing 22 or more carbons to their CoA derivatives [1]. When expressed in COS-1 cells, hVLCS activated the VLCFA lignoceric acid (C24:0), a long-chain fatty acid (C16:0), and two branched-chain fatty acids—phytanic acid and pristanic acid—demonstrating that hVLCS recognizes both straight-chain and methyl-branched VLCFA substrates [1]. Immunofluorescence studies localized hVLCS to both peroxisomes and endoplasmic reticulum, with the peroxisomal pool oriented toward the matrix [1]. This topography, combined with hVLCS activation of branched-chain fatty acids, suggests that hVLCS plays a role in intraperoxisomal reactivation of pristanic acid produced via alpha-oxidation of phytanic acid [1]. 16-Methyltricosanoyl-CoA, as a C24 methyl-branched VLCFA-CoA, is a relevant substrate probe for characterizing hVLCS activity and peroxisomal VLCFA activation pathways.

Evidence Dimension	hVLCS substrate recognition and subcellular localization
Target Compound Data	16-Methyltricosanoyl-CoA (C24 methyl-branched VLCFA-CoA) is structurally analogous to hVLCS substrates; direct kinetic parameters (Km, Vmax) not reported in primary literature
Comparator Or Baseline	Lignoceric acid (C24:0) activated by hVLCS; phytanic acid (methyl-branched) activated by hVLCS; pristanic acid (methyl-branched) activated by hVLCS
Quantified Difference	No direct quantitative kinetic comparison available; class-level evidence supports hVLCS recognition of C24 methyl-branched VLCFAs
Conditions	COS-1 cell expression system; immunofluorescence and immunoblot localization

Why This Matters

For laboratories studying peroxisomal fatty acid metabolism disorders (e.g., X-linked adrenoleukodystrophy, Refsum disease) or characterizing hVLCS substrate specificity, 16-methyltricosanoyl-CoA provides a structurally defined C24 methyl-branched acyl-CoA substrate that complements the commonly used straight-chain C24:0-CoA and shorter branched-chain substrates (phytanoyl-CoA, pristanoyl-CoA).

• [1] Steinberg SJ, et al. Human very-long-chain acyl-CoA synthetase: cloning, topography, and relevance to branched-chain fatty acid metabolism. Biochem Biophys Res Commun. 1999;257(2):615-621. PMID: 10198260. View Source

Commercial Availability and Purity Specifications: 16-Methyltricosanoyl-CoA vs. Positional Isomers

16-Methyltricosanoyl-CoA is commercially available from multiple suppliers with documented purity specifications. AK Scientific offers this compound (Catalog 0038EF) with minimum purity specification of 95% and provides Certificate of Analysis and SDS documentation upon request . MedChemExpress lists 16-Methyltricosanoyl-CoA (Catalog HY-P10828) with molecular weight 1118.16 g/mol and formula C45H82N7O17P3S, available in quantities from 50 mg to 250 mg . Excenen Pharmatech offers the compound with >98% purity specification and Certificate of Analysis available . In contrast, other methyltricosanoyl-CoA positional isomers (e.g., 16-methyltetracosanoyl-CoA, 16-methylpentacosanoyl-CoA) are available primarily via custom synthesis or inquiry-only basis, limiting their accessibility for routine research applications .

Evidence Dimension	Commercial availability and documented purity
Target Compound Data	16-Methyltricosanoyl-CoA: Available from ≥3 suppliers; purity specifications: 95% (AK Scientific), >98% (Excenen); catalog numbers: HY-P10828 (MedChemExpress), 0038EF (AK Scientific)
Comparator Or Baseline	16-Methyltetracosanoyl-CoA: Available via inquiry only (Alfa Chemistry NZs000380); 16-Methylpentacosanoyl-CoA: Available via inquiry only (Alfa Chemistry NZs000379)
Quantified Difference	16-Methyltricosanoyl-CoA: multiple suppliers with documented purity specifications; other positional isomers: limited to inquiry-only availability
Conditions	Supplier catalog assessment as of 2025–2026

Why This Matters

For procurement planning, 16-methyltricosanoyl-CoA offers documented purity specifications and established supply chains, reducing lead time and quality uncertainty compared to less commonly stocked positional isomers that require custom synthesis.

16-Methyltricosanoyl-CoA Research Applications

AMACR Enzymatic Activity Assays

In untargeted or targeted lipidomics workflows employing reversed-phase LC-MS/MS, 16-methyltricosanoyl-CoA serves as an authentic standard for establishing retention time windows for C24 methyl-branched acyl-CoA species. Because all methyltricosanoyl-CoA positional isomers share identical molecular weight (1118.16 g/mol) and produce indistinguishable precursor and product ion spectra, retention time is the sole reliable differentiator among isomers [1]. The compound's intermediate retention time—eluting earlier than unbranched C23:0-CoA but later than centrally branched isomers—enables accurate annotation of endogenous methyl-branched VLCFA-CoA species in biological matrices such as liver homogenates, peroxisomal fractions, and plasma [2].

Peroxisomal Disorder Metabolomics

For researchers investigating the molecular determinants of PPARα activation by very long-chain and branched-chain fatty acyl-CoAs, 16-methyltricosanoyl-CoA provides a defined C24 methyl-branched acyl-CoA probe. The class-level evidence that branched-chain VLCFA-CoAs exhibit high-affinity PPARα binding (Kd ≈ 3–29 nM) and that free fatty acids exhibit substantially weaker binding [1] establishes the relevance of CoA-thioesterified, methyl-branched VLCFAs in nuclear receptor signaling. Studies comparing 16-methyltricosanoyl-CoA with unbranched C24:0-CoA, C22:0-CoA, and varying methyl-branch positional isomers can elucidate how acyl chain length and branch position modulate receptor activation, conformational change, and cofactor recruitment [1].

Mitochondrial Import Kinetics

Human very long-chain acyl-CoA synthetase (hVLCS), which activates VLCFAs containing 22 or more carbons to their CoA derivatives, is expressed in liver and kidney peroxisomes and endoplasmic reticulum [1]. 16-Methyltricosanoyl-CoA serves as a structurally characterized C24 methyl-branched VLCFA-CoA substrate for profiling hVLCS activity and peroxisomal beta-oxidation pathways. Since peroxisomes contain multiple acyl-CoA oxidases with distinct substrate specificities—including a branched-chain acyl-CoA oxidase that acts on 2-methyl-branched fatty acyl-CoAs [2]—16-methyltricosanoyl-CoA enables researchers to probe how methyl-branch position at C16 (versus the 2-methyl branch of pristanoyl-CoA) influences substrate channeling through peroxisomal oxidation pathways.

Lipid Engineering of Branched Fatty Acid Pathways

16-Methyltricosanoyl-CoA, available with documented purity specifications (≥95% to >98%) from multiple commercial suppliers [1], is suitable as a calibration standard and quality control material in LC-MS/MS methods for acyl-CoA quantification. Its well-defined molecular weight (1118.16 g/mol) and formula (C45H82N7O17P3S) facilitate accurate mass calibration and method validation. The compound's chromatographic behavior, distinct from both unbranched C23:0-CoA and other methyltricosanoyl-CoA positional isomers [2], enables it to serve as an internal retention time marker and system suitability standard in multi-analyte acyl-CoA panels.

• [1] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006;45(24):7669-7681. PMID: 16768463. View Source
• [2] Van Veldhoven PP. Activity measurements of acyl-CoA oxidases in human liver. J Inherit Metab Dis. 1995;18 Suppl 1:125-134. PMID: 9053547. View Source
• [3] Steinberg SJ, et al. Human very-long-chain acyl-CoA synthetase: cloning, topography, and relevance to branched-chain fatty acid metabolism. Biochem Biophys Res Commun. 1999;257(2):615-621. PMID: 10198260. View Source